Cas no 59229-09-3 (2,4,6-Collidinium p-toluenesulfonate)

• Product Name: 2,4,6-Collidinium p-toluenesulfonate
• CAS No: 59229-09-3
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• MDL: MFCD00012810
• CID: 821678
• PubChem ID: 24857088
• Update Time: 2024-11-03

2,4,6-Collidinium p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Collidinium p-toluenesulfonate
• 2,4,6-Trimethylpyridinium p-toluenesulfonate
• 4-methylbenzenesulfonate,2,4,6-trimethylpyridin-1-ium
• CTPS
• TMPTS
• CPTS
• 2,4,6-COLLIDINE P-TOLUENESULFONATE
• 2,4,6-TRIMETHYLPYRIDINE P-TOLUENESULFONATE
• 2,4,6-TRIMETHYLPYRIDINIUM P-TOLUENESULFATE
• 2,4,6-Trimethylpyridinium p-toluenesulfone
• TMPTS 2,4,6-Trimethylpyridinium p-toluenesulfonate
• 2,4,6-Triemthylpyridinium p-Toluenosulfate

• MDL： MFCD00012810
• Inchi： 1S/C8H11N.C7H8O3S/c1-6-4-7(2)9-8(3)5-6;1-6-2-4-7(5-3-6)11(8,9)10/h4-5H,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： VEXWNPGPVMYVDU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)C1C=CC(C)=CC=1.C1(C)=CC(=NC(C)=C1)C

Computed Properties

• Exact Mass: 293.10900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 465.6℃ at 760 mmHg
• Flash Point: 235.4℃
• PSA: 75.64000
• LogP: 4.32930
• Merck: 3
• Vapor Pressure: No data available
• Solubility: almost transparency in Water

2,4,6-Collidinium p-toluenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines